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Compound of Interest

Compound Name: 2-Nitrothioanisole

Cat. No.: B1295951 Get Quote

This guide provides comprehensive safety and handling information for 2-Nitrothioanisole,

intended for researchers, scientists, and professionals in drug development. Adherence to

these protocols is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Classification
2-Nitrothioanisole is classified as a hazardous substance. It is suspected of causing cancer

and is harmful to aquatic life with long-lasting effects.[1][2]

GHS Label Elements:

Pictogram:

Signal Word: Warning

Hazard Statements:

H351: Suspected of causing cancer.[1][2]

H412: Harmful to aquatic life with long lasting effects.[1][2]

Precautionary Statements:

P201: Obtain special instructions before use.[1][2]
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P202: Do not handle until all safety precautions have been read and understood.[1]

P273: Avoid release to the environment.[1][2]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][2]

P308 + P313: IF exposed or concerned: Get medical advice/ attention.[1][2]

P405: Store locked up.[1][2]

P501: Dispose of contents/ container to an approved waste disposal plant.[1]

Absorption into the body may lead to the formation of methemoglobin, which can cause

cyanosis; the onset of symptoms may be delayed.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Nitrothioanisole isomers is presented

below.
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Property 2-Nitrothioanisole 4-Nitrothioanisole

CAS Number 3058-47-7 701-57-5

Molecular Formula C₇H₇NO₂S C₇H₇NO₂S

Molecular Weight 169.20 g/mol 169.20 g/mol

Appearance -
Light yellow to brown solid;

powder to crystal[3][4][5]

Melting Point - 66 - 72 °C[5][6]

Boiling Point - 140 °C at 2 mmHg[5][6]

Density 1.233 g/cm³ (at 25°C)[1] 1.27 g/cm³[4]

Flash Point - 57 °C[4]

Storage Temperature Room Temperature
Room Temperature, sealed in

dry conditions[5]

Solubility - Soluble in Toluene[5]

Experimental Protocols: Safety and Handling
Detailed experimental protocols for determining all physical and toxicological properties are not

publicly available. However, standardized procedures from organizations like the OECD

(Organisation for Economic Co-operation and Development) are typically followed. The

following sections outline the recommended procedures for safe handling in a laboratory

setting.

Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[7] Eyewash stations and safety showers must be readily accessible.

Personal Protective Equipment (PPE): A comprehensive PPE plan is mandatory.
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PPE Category Specification Standards/References

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[7]

EN 166, 29 CFR 1910.133

Skin Protection

Chemical-resistant gloves

(e.g., Butyl rubber) inspected

prior to use.[8] Impervious

protective clothing or lab coat

to prevent skin contact.[7]

EN 374

Respiratory Protection

For weighing or handling that

may generate dusts, a NIOSH-

approved half-face respirator

with a combination filter for

organic vapors and

particulates is required.[1][7]

NIOSH, EN 149

Immediate medical attention is required in case of exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[9]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. Consult a physician if irritation persists.[1]

In Case of Eye Contact: Rinse cautiously with plenty of water for at least 15 minutes, also

under the eyelids.[10][11] Remove contact lenses if present and easy to do.[1] Call an

ophthalmologist.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water.[10] Immediately make the

victim drink water (two glasses at most) and consult a physician.[1]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[6]
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Specific Hazards: The material is combustible.[1] Vapors are heavier than air and may

spread along floors, potentially forming explosive mixtures with air on intense heating.[1]

Hazardous combustion products include carbon monoxide, carbon dioxide, and sulfur

oxides.[10]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10] Stay in the danger area only with self-contained breathing

apparatus.[1]

Personal Precautions: Avoid substance contact and inhalation of dust.[1] Ensure adequate

ventilation and evacuate the area if necessary. Remove all sources of ignition.[10]

Environmental Precautions: Prevent the product from entering drains or surface water.[1]

Containment and Cleanup: For spills, collect, bind, and pump off the material.[1] For dry

material, sweep up and shovel without creating dust.[6] Place in suitable, closed containers

for disposal.[6]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[12] Avoid the formation of dust and

aerosols.[12] Do not eat, drink, or smoke when using this product. Wash hands thoroughly

after handling.

Storage: Store in a cool, dry, and well-ventilated place.[12][13] Keep the container tightly

closed.[12] Store locked up.[1][2]

Disposal Considerations
Contaminated materials and waste must be handled as hazardous waste. Dispose of contents

and containers to an approved waste disposal plant in accordance with local, regional, national,

and international regulations.[1][7]

Visualized Workflows and Hazard Relationships
The following diagrams illustrate key safety workflows and relationships for handling 2-
Nitrothioanisole.
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Workflow for Safe Handling of 2-Nitrothioanisole
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Caption: A logical workflow for the safe handling of 2-Nitrothioanisole in a laboratory

environment.
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Caption: Relationship between the hazards of 2-Nitrothioanisole and the corresponding

required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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